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Compound of Interest

Compound Name: 3,4-Difluorophenylacetyl chloride

Cat. No.: B172292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 3,4-
Difluorophenylacetyl chloride (CAS No. 121639-61-0). A complete Safety Data Sheet (SDS)

for this specific compound was not publicly available at the time of writing. Therefore, some

procedural recommendations are based on the known hazards of structurally similar

compounds and general principles for handling acyl chlorides. Users should always consult a

comprehensive, up-to-date SDS from their supplier before handling this chemical and perform

a thorough risk assessment.

Chemical Identification and Physical Properties
3,4-Difluorophenylacetyl chloride is a fluorinated organic compound used as a building block

in chemical synthesis. Its physical and chemical properties are summarized below.
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Property Value Source(s)

CAS Number 121639-61-0 [1]

Molecular Formula C₈H₅ClF₂O [1]

Molecular Weight 190.57 g/mol [1]

Appearance Pink oil [1]

Boiling Point (Predicted) 224.5 ± 30.0 °C [1]

Density (Predicted) 1.369 ± 0.06 g/cm³ [1]

Storage Temperature 2-8°C [1]

Hazard Identification and Classification
Based on available data, 3,4-Difluorophenylacetyl chloride is classified as a corrosive

substance. The primary hazards are severe skin burns and eye damage.

Hazard Category GHS Classification

Pictogram

Signal Word Danger

Hazard Statement
H314: Causes severe skin burns and eye

damage

Note: This classification may be incomplete. Other hazards may be associated with this

compound.

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the corrosive nature of 3,4-Difluorophenylacetyl chloride and its reactivity as an acyl

chloride, stringent safety protocols are mandatory. The following procedures are based on best

practices for handling similar hazardous chemicals.
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Personal Protective Equipment (PPE)
A comprehensive PPE protocol is essential to prevent contact.

Eye Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use a chemically resistant lab coat, apron, and full-length pants. Ensure

gloves are rated for handling corrosive and reactive chlorides. Nitrile gloves may not be

sufficient; consult glove manufacturer compatibility charts.

Respiratory Protection: Handle only in a certified chemical fume hood. If there is a risk of

inhalation, use a NIOSH-approved respirator with an appropriate cartridge for acid gases

and organic vapors.

Handling and Storage
Handling:

Always work in a well-ventilated chemical fume hood.

Keep the container tightly closed when not in use.

Grounding and bonding may be necessary to prevent static discharge if flammable vapors

can accumulate.

Use only non-sparking tools.

Avoid contact with water and other incompatible materials such as alcohols, strong bases,

and oxidizing agents. Acyl chlorides react violently with water, releasing hydrogen chloride

gas.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep containers tightly sealed to prevent moisture contamination.

Recommended storage temperature is between 2-8°C.[1]
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First-Aid Measures
Immediate medical attention is required for all exposures.

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

In case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.

In case of Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention.

In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

DO NOT use water, as it will react violently.

Specific Hazards: Thermal decomposition may produce toxic and corrosive gases, including

hydrogen chloride and carbon oxides. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Visualized Workflows
GHS Hazard and Precautionary Workflow
The following diagram illustrates the logical flow from hazard identification to the necessary

precautionary actions for handling 3,4-Difluorophenylacetyl chloride.
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Hazard Identification

Prevention (P2XX)

Response (P3XX)

Storage & Disposal (P4XX, P5XX)

GHS05 Corrosion

H314

Causes severe skin burns and eye damage

P260: Do not breathe
 fumes/mist/vapors.

P271: Use only outdoors or in a
 well-ventilated area.

P280: Wear protective gloves/
clothing/eye protection/

face protection.
P405: Store locked up.

IF SWALLOWED:
P330: Rinse mouth.

P331: Do NOT induce vomiting.

IF ON SKIN (or hair):
P361: Take off immediately all

contaminated clothing.
P353: Rinse skin with water/shower.

IF IN EYES:
P351: Rinse cautiously with water

for several minutes.
P338: Remove contact lenses.

P310: Immediately call a
POISON CENTER or doctor.

P501: Dispose of contents/container
to an approved waste disposal plant.

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Workflow for Corrosive Substances.

This guide is intended to provide a starting point for the safe handling of 3,4-
Difluorophenylacetyl chloride. It is not a substitute for a formal risk assessment and a

thorough review of a supplier-provided Safety Data Sheet. Always prioritize safety and adhere

to all institutional and regulatory guidelines when working with hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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